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Introduction
Carbetocin acetate is a long-acting synthetic analogue of the human neuropeptide hormone

oxytocin.[1][2] It is primarily recognized for its clinical use in preventing postpartum hemorrhage

by inducing uterine contractions.[1][2][3] Carbetocin exerts its physiological effects by acting as

an agonist at oxytocin receptors (OXTR), which are G-protein coupled receptors (GPCRs).[1][4]

Its mechanism of action involves the activation of the Gαq subunit, which in turn stimulates

phospholipase C (PLC), leading to an increase in intracellular calcium and smooth muscle

contraction.[1][2] Due to its stability and prolonged action compared to oxytocin, Carbetocin is a

valuable compound in both clinical settings and biomedical research.[5][6][7]

This application note provides a detailed protocol for the dissolution of Carbetocin acetate in

dimethyl sulfoxide (DMSO), a common aprotic solvent used for preparing stock solutions of

non-polar compounds for in-vitro and in-vivo studies. Adherence to this protocol is crucial for

ensuring the integrity and activity of the compound in experimental settings.

Data Presentation
The following table summarizes the key quantitative data for dissolving and storing Carbetocin
acetate.
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Parameter Value Source(s)

Molecular Formula C45H69N11O12S . XC2H4O2 [8][9]

Formula Weight 988.2 g/mol [8][9]

Purity >98% [8]

Appearance Crystalline solid [8][10]

Solubility in DMSO ~30 mg/mL [8][9][10]

65 mg/mL (with sonication) [11]

125 mg/mL (with sonication,

warming to 60°C)
[5]

>100 mg/mL [12]

Solubility in other solvents DMF: ~30 mg/mL [8][10]

Ethanol: ~30 mg/mL [8][10]

PBS (pH 7.2): ~5 mg/mL [8][10]

Storage of Solid -20°C for ≥ 4 years [9][10]

Storage of DMSO Stock

Solution
-80°C for up to 1 year [11]

-20°C for up to 1 month [5][13]

Experimental Protocol: Dissolving Carbetocin
Acetate in DMSO
This protocol outlines the steps for preparing a stock solution of Carbetocin acetate in DMSO.

Materials and Equipment:

Carbetocin acetate powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Inert gas (e.g., argon or nitrogen) - recommended

Water bath or heating block (optional, for enhancing solubility)

Sonicator (optional, for enhancing solubility)

Procedure:

Preparation:

Bring the vial of Carbetocin acetate powder and the DMSO to room temperature before

opening to prevent condensation.

Ensure a clean and dry working area.

Weighing:

Tare a sterile vial on a calibrated analytical balance.

Carefully weigh the desired amount of Carbetocin acetate powder into the vial.

Solvent Addition:

Using a calibrated pipette, add the required volume of DMSO to the vial to achieve the

desired concentration. Refer to the table above for solubility information. For example, to

prepare a 10 mM stock solution, add the appropriate volume of DMSO based on the

molecular weight of Carbetocin acetate.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
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Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear.

Optional: If the compound does not fully dissolve, sonication or gentle warming (up to

60°C) can be applied to enhance solubility.[5]

Inert Gas Purge (Recommended):

To enhance the stability of the stock solution, it is recommended to purge the vial with an

inert gas like argon or nitrogen before sealing.[10] This displaces oxygen and minimizes

oxidative degradation.

Aliquoting and Storage:

For convenience and to avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile vials.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[5][11][13]

Safety Precautions:

Carbetocin acetate should be handled as a potentially hazardous material.[10]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for complete safety information before use.[10]
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Experimental Workflow: Dissolving Carbetocin Acetate in DMSO
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Caption: Workflow for dissolving Carbetocin acetate in DMSO.
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Carbetocin Signaling Pathway
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Caption: Simplified signaling pathway of Carbetocin via the OXTR/Gq pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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